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Compound of Interest

o-Chlorophenyl diphenyl!
Compound Name:
phosphate

Cat. No.: B228908

An In-depth Technical Guide to o-Chlorophenyl diphenyl phosphate

This technical guide provides a comprehensive overview of o-Chlorophenyl diphenyl
phosphate, including its chemical identity, physicochemical properties, relevant experimental
protocols, and logical workflows. This document is intended for researchers, scientists, and
professionals in drug development and chemical safety assessment.

Chemical Identity and Structure

o-Chlorophenyl diphenyl phosphate is an organophosphate ester. Organophosphate esters
are a class of compounds used as flame retardants, plasticizers, and industrial catalysts.

e CAS Number: 115-85-5[1][2]
e Molecular Formula: C1sH14ClO4P[1][2]

e Synonyms: (2-Chlorophenyl) diphenyl phosphate, 2-Chlorophenyl diphenyl phosphate,
Phosphoric acid, 2-chlorophenyl diphenyl ester, NSC-2861[1][2][3]

The molecular structure consists of a central phosphate group bonded to three aryl groups: one
o-chlorophenyl group and two phenyl groups.

Molecular Structure Representations:
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e SMILES:P(Ocl1c(Cl)ccecl)(Oc2ccecc2)(0Oc3ccecc3)=0[1]

e INChI:InChI=1S/C18H14CIO4P/c19-17-13-7-8-14-18(17)23-24(20,21-15-9-3-1-4-10-15)22-
16-11-5-2-6-12-16/h1-14H[2][3]

Physicochemical Properties

Quantitative data for o-Chlorophenyl diphenyl phosphate is limited in publicly available

literature. The following table summarizes its known properties. For context, properties of the

related and more extensively studied compound, diphenyl phosphate (DPHP), are included

where available.

Property

Value

Source

Molecular Weight

360.73 g/mol

[2]

Physical Form

Solid (predicted)

Boiling Point

397°C (calculated for DPHP)

[4]

Melting Point

67.5°C (experimental for
DPHP)

[4]

Water Solubility

143.6 mg/L (calculated for
DPHP)

[4]

Vapour Pressure

1.22 x 107> Pa (calculated for
DPHP)

[4]

pKa

3.88 (experimental for DPHP)

[4]

Experimental Protocols

This section details relevant experimental methodologies for the synthesis and toxicological

evaluation of aryl phosphate esters like o-Chlorophenyl diphenyl phosphate.

Synthesis Protocol: General Method for Chlorinated
Diphenyl Phosphate
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The following protocol is a general method for synthesizing chlorinated diphenyl phosphates

based on the reaction of phenol with phosphorus oxychloride (POCIs), which can be adapted

for the specific synthesis of the o-chloro isomer.[5]

Materials:

Phenol

Phosphorus oxychloride (POCIs)

Catalyst (e.qg., Triphenylphosphine, Triphenylphosphine oxide)

Reaction vessel (reactor) equipped with heating and stirring capabilities

Distillation apparatus

Procedure:

Charge the reactor with phenol and phosphorus oxychloride (POCIsz). The typical molar ratio
of phenol to POCIs is between 1:1 and 3:1.[5]

Add the catalyst to the reaction mixture. The amount of catalyst (e.g., triphenylphosphine and
triphenylphosphine oxide) typically ranges from 0.5% to 8% of the phenol weight.[5]

Heat the mixture to a reaction temperature of 130-150°C.[5]
Maintain the temperature and stir the mixture for 2.5 to 5.5 hours.[5]

Monitor the reaction progress using Gas Chromatography (GC) to check for the consumption
of phenol. The reaction is considered complete when the phenol content is less than 0.5%.[5]

Upon completion, cool the reaction solution.

Purify the final product, chlorinated diphenyl phosphate, via rectification (distillation).[5]
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Caption: General workflow for the synthesis of chlorinated diphenyl phosphates.

Toxicological Protocol: Developmental Toxicity
Assessment in Zebrafish

This protocol describes a method for evaluating the developmental toxicity of aryl phosphate
esters, adapted from studies on diphenyl phosphate (DPHP).[6] The zebrafish (Danio rerio)
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model is frequently used due to its rapid development and optical transparency.
Materials:

o Wild-type zebrafish embryos

o 0-Chlorophenyl diphenyl phosphate stock solution (in a suitable solvent like DMSQO)
e Embryo medium (e.g., E3 medium)

e o-dianisidine staining solution

o Stereomicroscope with a camera

e Image analysis software (e.g., ImageJ)

Reagents for RNA extraction and mRNA sequencing
Procedure:

e Exposure:

o Collect freshly fertilized zebrafish embryos.

o At 24 hours post-fertilization (hpf), place embryos in multi-well plates containing embryo
medium.

o Expose embryos to a range of concentrations of o-Chlorophenyl diphenyl phosphate
(and a vehicle control) until 72 hpf.

e Hemoglobin Staining (Assessment of Anemia):
o At 72 hpf, dechorionate the embryos manually.
o Stain the embryos with o-dianisidine solution to visualize hemoglobin.

o Image the pericardial region of each embryo under a stereomicroscope.[6]
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o Quantify the staining intensity using image analysis software to assess relative
hemoglobin levels. A significant decrease in staining indicates potential anemia.[6]

o Transcriptomic Analysis (MRNA-Sequencing):
o Pool embryos from each exposure group at a specific time point (e.g., 72 hpf).
o Extract total RNA from the pooled samples.

o Perform mRNA-sequencing to analyze changes in gene expression profiles resulting from
the chemical exposure.[6]

o Analyze the data to identify disrupted biological pathways, such as those related to
mitochondrial function or heme biosynthesis, which have been observed in DPHP toxicity
studies.[6][7]

Biological Activity and Metabolism

o-Chlorophenyl diphenyl phosphate belongs to the class of aryl phosphate esters, which are
known to undergo metabolic transformation. The primary metabolite of the widely used
triphenyl phosphate (TPHP) is diphenyl phosphate (DPHP).[4][6] This metabolic conversion
occurs through hydrolysis. It is plausible that o-Chlorophenyl diphenyl phosphate undergoes
a similar metabolic process.

Toxicological studies on DPHP, the metabolite of TPHP, have shown that it can induce
developmental toxicity, including cardiac defects and disruption of heme biosynthesis in
zebrafish embryos, although its potency is generally lower than the parent compound TPHP.[6]
[7][8] Given the structural similarity, investigating the potential endocrine-disrupting effects and
developmental toxicity of o-Chlorophenyl diphenyl phosphate is warranted.
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Conceptual Metabolic Pathway
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Caption: Conceptual metabolic pathway of an aryl tri-phosphate ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. O-CHLOROPHENYL DIPHENYL PHOSPHATE [drugfuture.com]
¢ 2. GSRS [gsrs.ncats.nih.gov]

¢ 3. CAS Common Chemistry [commonchemistry.cas.org]

¢ 4. industrialchemicals.gov.au [industrialchemicals.gov.au]

¢ 5. CN106810575A - A kind of preparation method of chlorinated diphenyl phosphate -
Google Patents [patents.google.com]

¢ 6. Diphenyl Phosphate-Induced Toxicity During Embryonic Development - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b228908?utm_src=pdf-body-img
https://www.benchchem.com/product/b228908?utm_src=pdf-custom-synthesis
https://www.drugfuture.com/gsrs/substance/7yh4b4lxl8
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7YH4B4LXL8
https://commonchemistry.cas.org/detail?cas_rn=115-85-5
https://www.industrialchemicals.gov.au/sites/default/files/2023-06/EVA00108%20-%20Evaluation%20Statement%20-%2026%20June%202023.pdf
https://patents.google.com/patent/CN106810575A/en
https://patents.google.com/patent/CN106810575A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6445678/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6445678/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b228908?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 7.researchgate.net [researchgate.net]
» 8. researchgate.net [researchgate.net]
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number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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